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Compound of Interest

Compound Name: Captan-d6
CAS No.: 1330190-00-5
Cat. No.: B15565400
Get Quote
. J

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the physical and chemical
properties of Captan-d6, a deuterated analog of the fungicide Captan. This document is
intended to serve as a core resource for researchers utilizing Captan-dé in analytical and
metabolic studies. Included are key physicochemical data, generalized experimental protocols
for its application as an internal standard, and visual representations of its metabolic fate and
analytical workflow.

Physicochemical Properties

Captan-d6, with the formal name 2-((trichloromethyl)thio)-3a,4,7,7a-tetrahydro-1H-isoindole-
1,3(2H)-dione-4,4,5,6,7,7-d6, is primarily utilized as an internal standard for the quantification
of Captan in various matrices using gas chromatography-mass spectrometry (GC-MS) or liquid
chromatography-mass spectrometry (LC-MS).[1][2] Its isotopic purity is typically high, with >98
atom % D.[3][4]

General and Chemical Properties
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The fundamental chemical identifiers and properties of Captan-d6 are summarized in the table

below.
Property Value Source
CAS Number 1330190-00-5 [1131[5]
Molecular Formula CoH2D6CIzNO2S [1][2]
Molecular Weight 306.63 g/mol [31[5][6]
Exact Mass 304.971802 Da [7]

White to Light Yellow
Appearance _ [31[6]
Solid/Powder

Purity >95% (HPLC), =98 atom % D [415]
Isotopic Purity >99% deuterated forms (di-de)  [1]
Mass Shift M+6 [3][4]

Physical Properties

The physical characteristics of Captan-d6 are detailed in the following table. Data for unlabeled
Captan is included for reference where specific data for the deuterated form is not available, as
significant deviations are not expected for these properties.
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Property Value Source

Melting Point 178°C (for unlabeled Captan) [819]

. . 314.2°C (rough estimate for
Boiling Point [8]
unlabeled Captan)

Chloroform: Slightly
solubleEthyl Acetate: Slightly

Solubility solubleMethanol: Slightly [1][10]
solubleAcetonitrile: Soluble
(100 pg/ml)
Vapor Pressure 0.0£0.7 mmHg at 25°C [7]
LogP 1.85 [7]

Stable for = 4 years when
stored at -20°C.[1] Sensitive to

Stability ] i
degradation at high pH and
thermally labile.[11]
Storage Store at -20°C, dry and dark. [11[2]5]

Biological Activity and Metabolic Fate

Captan is a non-systemic phthalimide fungicide.[9] In biological systems, it degrades into
thiophosgene, a highly reactive compound that interacts with thiol and non-thiol proteins.[1]
Captan itself is considered an acetylcholinesterase inhibitor.[6] Due to its reactivity, Captan is
not persistent in soil or water.[12]

The metabolic pathway of Captan involves the cleavage of the N-S bond, leading to the
formation of tetrahydrophthalimide (THPI) and the unstable trichloromethylthio moiety, which
can further react with cellular thiols like glutathione.
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Caption: Metabolic degradation pathway of Captan.

Experimental Protocols

Captan-d6 is primarily used as an internal standard (1S) in quantitative analytical methods to
correct for analyte loss during sample preparation and instrumental analysis.[1] Below is a
generalized protocol for the analysis of Captan in a complex matrix, such as cannabis, using
QUECHhERS extraction and GC-MS/MS.[13]
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General Protocol for Captan Quantification using
Captan-dé6 IS

This protocol outlines a typical workflow for the analysis of Captan residues in an agricultural
matrix.

o Sample Preparation (QUEChERS):

[¢]

Homogenize a representative sample of the matrix (e.g., 10 g of fruit puree).
o Add water and acetonitrile to the sample in a 50 mL centrifuge tube.

o Fortify the sample with a known concentration of Captan-d6 internal standard solution
(e.g., 40 ppb).[13]

o Add QUEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium
citrate).

o Shake vigorously for 1 minute and centrifuge.
o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
o Take an aliquot of the acetonitrile supernatant.

o Transfer to a d-SPE tube containing a cleanup sorbent (e.g., PSA, C18, and magnesium
sulfate).

o Vortex for 30 seconds and centrifuge.
e Instrumental Analysis (GC-MS/MS):
o Transfer the final extract into an autosampler vial.
o Inject a small volume (e.g., 1 pL) into the GC-MS/MS system.

o Use a suitable GC column (e.g., a low-bleed capillary column) and a temperature program
to separate the analytes.
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o The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to detect
and quantify specific precursor-to-product ion transitions for both Captan and Captan-dé6.

e Quantification:

o A calibration curve is generated by plotting the ratio of the peak area of Captan to the peak
area of Captan-d6 against the concentration of the calibration standards.

o The concentration of Captan in the sample is determined from this calibration curve. The
use of the isotopically labeled internal standard improves the accuracy and precision of
the quantification.[11]
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Caption: Analytical workflow for Captan quantification.
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Conclusion

Captan-d6 is an essential analytical tool for the accurate quantification of Captan residues. Its
physical and chemical properties are well-characterized, ensuring its suitability as an internal
standard. The provided methodologies and diagrams offer a foundational understanding for
researchers and professionals in the field, facilitating the development and validation of robust
analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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